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Introduction

2-Methoxy-N-methylethanamine, a secondary amine featuring a methoxyethyl group, is a
versatile and valuable building block in modern organic synthesis. Its dual functionality,
combining the nucleophilic nature of an amine with the chemical stability and solubility
characteristics conferred by the ether linkage, makes it a strategic component in the
construction of complex molecular architectures. This guide provides an in-depth analysis of its
chemical properties, synthesis, applications, and handling protocols, tailored for researchers
and professionals in drug development and chemical sciences.

Section 1: Core Molecular and Physicochemical
Properties

2-Methoxy-N-methylethanamine is a clear, colorless to light yellow liquid with a characteristic
pungent odor.[1] Its fundamental molecular attributes form the basis of its reactivity and
physical behavior.

Molecular Formula: CaH11NO[1][2][3][4]

Molecular Weight: 89.14 g/mol [1][3] (also cited as 89.1362 g/mol [2])
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Identification and Nomenclature

o |[UPAC Name: 2-methoxy-N-methylethanamine[3]
e CAS Number: 38256-93-8[1][2][3][5]

e Common Synonyms: (2-methoxyethyl)(methyl)amine, N-(2-Methoxyethyl)methylamine,
methyl(2-methoxyethyl)amine, N-methyl-2-methoxyethanamine[3][6]

Physicochemical Data Summary

The following table summarizes the key physical and chemical properties of 2-Methoxy-N-
methylethanamine, which are critical for its application in experimental design.

Property Value Source(s)

Clear, colorless to light
Appearance o [1]
yellow/orange liquid

Boiling Point 96 °C [1]
Density 0.820 - 0.83 g/mL (at 25 °C) [1]
Flash Point 1°C [1]
Refractive Index n20/D 1.401 [1]

N Soluble in water and common
Solubility _ [1]
organic solvents

Vapor Pressure 113 mmHg at 25°C [1]

Section 2: Synthesis and Mechanistic
Considerations

The synthesis of 2-Methoxy-N-methylethanamine is a fundamental process in organic
chemistry, typically involving nucleophilic substitution. A prevalent and illustrative method is the
reaction of a primary amine with a suitable 2-methoxyethylating agent.

Synthetic Pathway: Nucleophilic Alkylation
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A foundational approach involves the nucleophilic substitution of a leaving group on a 2-
methoxyethyl precursor by methylamine.[7] This reaction leverages the high nucleophilicity of
the primary amine to displace a halide, such as bromide, from a molecule like 1-bromo-2-
methoxyethane.

The causality behind this choice of reactants is clear: methylamine serves as the nitrogen
source for the secondary amine, while 1-bromo-2-methoxyethane provides the methoxyethyl
moiety. A base, such as potassium carbonate or an excess of methylamine, is typically
employed to neutralize the hydrobromic acid byproduct, driving the reaction to completion.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of a typical synthesis protocol for 2-Methoxy-
N-methylethanamine.
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Caption: Synthesis Workflow for 2-Methoxy-N-methylethanamine.
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Section 3: Applications in Research and Drug
Development

The structural features of 2-Methoxy-N-methylethanamine make it a highly valuable
intermediate in the synthesis of complex organic molecules, particularly within the
pharmaceutical industry.[6]

Role as a Versatile Building Block

The presence of both an ether linkage and a reactive secondary amine group allows for its
incorporation into a wide range of molecular scaffolds.[6] The secondary amine can act as a
nucleophile in various reactions, including:

e Alkylation and Arylation: To form tertiary amines.
e Acylation: To form amides.
¢ Reductive Amination: To introduce the N-methyl-2-methoxyethyl group into a molecule.

The methoxyethyl moiety often improves the pharmacokinetic properties of a drug candidate,
such as solubility and metabolic stability.

Significance in Medicinal Chemistry

The phenoxyethylamine motif, of which 2-Methoxy-N-methylethanamine is a related
structural component, is a key feature in numerous biologically active compounds.[8] For
example, this structural unit is found in various therapeutic agents, and its derivatives are of
significant interest to researchers for developing new molecules with potential biological
activities.[8] Researchers utilize this compound to explore new synthetic pathways and develop
innovative chemical products, contributing to advancements in medicinal chemistry and
materials science.[6]

Section 4: Experimental Protocol: N-Alkylation
using 2-Methoxy-N-methylethanamine

This protocol provides a representative example of how 2-Methoxy-N-methylethanamine can
be used as a nucleophile in an N-alkylation reaction. This system is self-validating through
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standard analytical techniques (TLC, NMR) to monitor reaction completion and product purity.

Objective: To synthesize N-benzyl-2-methoxy-N-methylethanamine from benzyl bromide and
2-Methoxy-N-methylethanamine.

Materials:

e 2-Methoxy-N-methylethanamine (1.0 eq)

e Benzyl bromide (1.0 eq)

e Potassium carbonate (K2COs), anhydrous (1.5 eq)

¢ Acetonitrile (anhydrous)

o Ethyl acetate (for extraction)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask, magnetic stirrer, reflux condenser, and standard glassware.
Procedure:

e Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), add anhydrous potassium carbonate (1.5 eq) and anhydrous acetonitrile.

o Addition of Amine: Add 2-Methoxy-N-methylethanamine (1.0 eq) to the stirred suspension.

» Addition of Electrophile: Slowly add benzyl bromide (1.0 eq) to the reaction mixture at room
temperature. An exotherm may be observed.

o Reaction: Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain for 4-6
hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
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o Workup - Quenching: After the reaction is complete (as indicated by TLC), cool the mixture to
room temperature and filter to remove the inorganic salts.

o Workup - Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in
ethyl acetate and wash with saturated NaHCOs solution (2x), followed by brine (1x).

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate using a rotary evaporator to yield the crude product.

 Purification: The crude N-benzyl-2-methoxy-N-methylethanamine can be purified by
column chromatography on silica gel if necessary.

e Characterization: Confirm the structure and purity of the final product using *H NMR, 3C
NMR, and mass spectrometry.

Section 5: Safety, Handling, and Storage

2-Methoxy-N-methylethanamine is a hazardous chemical that requires careful handling to
ensure laboratory safety.

Hazard Identification

o Flammability: Highly flammable liquid and vapor (GHS Category 2).[2][3] Keep away from
heat, sparks, open flames, and hot surfaces.

o Corrosivity: Causes severe skin burns and eye damage (GHS Category 1).[2]

o Toxicity: Harmful if swallowed and may cause respiratory irritation.[1][3] May cause an
allergic skin reaction.[3]

Recommended Handling and PPE

« Ventilation: Handle only in a well-ventilated area, preferably in a chemical fume hood.[2]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a
face shield, and a lab coat.[1][2]
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» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor. Use non-
sparking tools and take precautionary measures against static discharge.[2]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][5] It is
recommended to store under an inert atmosphere (nitrogen or argon) at 2—-8 °C.[1][5] Store
locked up.[2]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Do not let the product enter drains.[2]

Conclusion

2-Methoxy-N-methylethanamine is a foundational reagent in organic synthesis with significant
applications in the development of pharmaceuticals and other complex chemicals. Its unique
combination of an amine and an ether functional group provides a versatile platform for
molecular construction. A thorough understanding of its properties, synthetic routes, and
stringent safety protocols is essential for its effective and safe utilization in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methoxy-N-methylethanamine molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584131#2-methoxy-n-methylethanamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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